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Compound of Interest

Compound Name: NF023 hexasodium

Cat. No.: B1209529

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling
NF023 hexasodium, a selective and competitive P2X1 receptor antagonist. The following
procedural guidance is designed to ensure safe laboratory practices and proper disposal.

Personal Protective Equipment (PPE) and Safety
Precautions

While NF023 hexasodium is not classified as a hazardous substance according to the Globally
Harmonized System (GHS), adherence to standard laboratory safety protocols is essential.

Recommended Personal Protective Equipment:
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Specifications and Best
PPE Category Item o——
ractices

While no specific glove
material has been mandated,
nitrile gloves are
) o recommended for handling

Hand Protection Nitrile gloves ]
laboratory chemicals. Inspect
gloves for integrity before use
and replace them immediately

if contaminated or torn.

) Safety glasses with side To protect against accidental
Eye Protection _
shields or goggles splashes.

] A standard lab coat should be
Body Protection Laboratory coat )
worn to protect street clothing.

General Hygiene and Safety Measures:

Follow the usual precautionary measures for handling chemicals.

Avoid inhalation of the substance.

Wash hands thoroughly after handling.

Ensure adequate ventilation in the work area.

Operational Plans: Handling and Storage
Receiving and Storage:

e Upon receipt, visually inspect the container for any damage.

o Store in a cool, dry place. For long-term storage of the powder, -20°C is recommended for up
to 3 years.[1] For solutions, store at -80°C for up to 1 year.[1]

Preparation of Solutions:
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e NFO023 hexasodium is soluble in water.[1]

e For a 1 mM stock solution, dissolve 1.16 mg of NF023 hexasodium (MW: 1162.86 g/mol ) in
1 mL of water.

e Sonication may be required to achieve complete dissolution.[1]

Disposal Plan

As NF023 hexasodium is not classified as hazardous, disposal should follow standard
laboratory procedures for non-hazardous chemical waste.

Disposal Steps:

e Aqueous Waste: Collect all aqueous solutions containing NF023 hexasodium in a
designated, clearly labeled waste container.

» Solid Waste: Dispose of any solid NF023 hexasodium in the appropriate solid chemical
waste container.

o Contaminated Materials: Gloves, weigh boats, and other disposable materials that have
come into contact with NF023 hexasodium should be disposed of in the laboratory's solid
waste stream.

o Consult Local Regulations: Always adhere to your institution's and local environmental
regulations for chemical waste disposal.

Experimental Protocols

NF023 hexasodium is a well-documented selective antagonist of the P2X1 receptor. The
following is a summary of its biological activity and a key experimental protocol.

Biological Activity:
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Receptor ICs0 (Human)
P2X1 0.21 uM[1][2]
P2X3 28.9 uM[1][2]
P2X2 > 50 uM[1][2]
P2X4 > 100 pM[1][2]

Key Experimental Protocol: Antagonism of P2X1 Receptors in Xenopus Oocytes

This protocol is based on the methodology described by Soto, F., et al. (1999) in
Neuropharmacology.[3]

Objective: To characterize the antagonistic properties of NFO23 on heterologously expressed
P2X receptors in Xenopus oocytes using two-electrode voltage-clamp electrophysiology.

Methodology:
o Oocyte Preparation:Xenopus laevis oocytes are harvested and defolliculated.

o CRNA Injection: Oocytes are injected with cRNA encoding the desired P2X receptor subunit
(e.g., human P2X1).

 Incubation: Injected oocytes are incubated for 2-7 days to allow for receptor expression.
» Electrophysiological Recording:
o An oocyte is placed in a recording chamber and perfused with a standard saline solution.

o The oocyte is impaled with two microelectrodes filled with 3 M KCI and voltage-clamped at
a holding potential of -60 mV.

e Drug Application:

o ATP (the agonist) is applied to the oocyte to elicit an inward current mediated by the
expressed P2X receptors.
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o To test the antagonistic effect, NFO23 is pre-applied to the oocyte for a set duration before
co-application with ATP.

o Data Analysis: The inhibition of the ATP-induced current by NF023 is measured to determine
the 1Cso value.
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Caption: Mechanism of NF023 hexasodium as a competitive antagonist of the P2X1 receptor.
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Caption: Experimental workflow for characterizing P2X1 receptor antagonism by NF023
hexasodium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. NF023 hexasodium | P2X Receptor | TargetMol [targetmol.com]

2. medchemexpress.com [medchemexpress.com]

3. Antagonistic properties of the suramin analogue NF023 at heterologously expressed P2X
receptors - PubMed [pubmed.ncbi.nim.nih.gov]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
NF023 Hexasodium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1209529#personal-protective-equipment-for-
handling-nf023-hexasodium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1209529?utm_src=pdf-body
https://www.benchchem.com/product/b1209529?utm_src=pdf-body
https://www.benchchem.com/product/b1209529?utm_src=pdf-custom-synthesis
https://www.targetmol.com/compound/nf023%20hexasodium
https://www.medchemexpress.com/nf023-hexasodium.html
https://pubmed.ncbi.nlm.nih.gov/10193905/
https://pubmed.ncbi.nlm.nih.gov/10193905/
https://www.benchchem.com/product/b1209529#personal-protective-equipment-for-handling-nf023-hexasodium
https://www.benchchem.com/product/b1209529#personal-protective-equipment-for-handling-nf023-hexasodium
https://www.benchchem.com/product/b1209529#personal-protective-equipment-for-handling-nf023-hexasodium
https://www.benchchem.com/product/b1209529#personal-protective-equipment-for-handling-nf023-hexasodium
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1209529?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

